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Compound of Interest

Compound Name: 2-Pentanone, 3,3,4,4-tetramethyl-
CAS No.: 865-66-7
Cat. No.: B13695099
Get Quote
. J

Executive Summary

This technical guide provides a rigorous spectroscopic analysis of 3,3,4,4-tetramethyl-2-
pentanone (CAS: 865-66-7), a highly sterically hindered methyl ketone. Often utilized in
physical organic chemistry to study rotational barriers and steric inhibition of resonance, this
molecule presents unique spectral signatures distinct from its isomer, di-tert-butyl ketone.

This document synthesizes data from nuclear magnetic resonance (NMR), infrared (IR)
spectroscopy, and mass spectrometry (MS), grounded in experimental precedents and
chemical shift additivity principles. It is designed for researchers requiring precise identification
parameters for hindered carbonyls.

Structural Analysis & Steric Context

Before interpreting spectra, one must understand the molecular geometry. The compound
consists of an acetyl group attached to a tert-butyl-methyl-methyl quaternary carbon
framework.

o |[UPAC Name: 3,3,4,4-tetramethylpentan-2-one[1][2]
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e Molecular Formula:ngcontent-ng-c2699131324=""_nghost-ng-c2339441298="" class="inline
ng-star-inserted">

[SIEAIS]EI/ 18I 10][11]

e Molecular Weight: 142.24 g/mol [3][9][10]
e Key Feature: The

bond connects two quaternary carbons, creating a "molecular turnstile" with restricted
rotation, which influences signal broadening in low-temperature NMR and vibrational
frequencies in IR.

Mass Spectrometry (EI-MS)

Methodology: Electron lonization (70 eV).
The mass spectrum of 3,3,4,4-tetramethyl-2-pentanone is dominated by

-cleavage due to the stability of the resulting carbocations and the relief of steric strain upon
fragmentation.

Fragmentation Pathway Analysis

The fragmentation follows two primary competitive pathways:

o -Cleavage (Acylium formation): Breaking the
bond yields the acetyl cation (m/z 43) and the bulky
radical. This is the dominant pathway.

o McLafferty Rearrangement: Theoretically possible due to the presence of

-hydrogens (on the C4 methyls). However, the extreme steric crowding of the gem-dimethyl
groups at C3 and C4 imposes a conformational penalty, significantly suppressing the six-
membered transition state required for this rearrangement compared to linear ketones.

Quantitative MS Data Table
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-cleavage (Acylium

ion formation).

57

20-30

Formation of tert-butyl
cation from distal

fragmentation.

85

10-15

Loss of tert-butyl
group.

99

15-25
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Fragmentation Workflow (DOT Diagram)
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Figure 1: Primary mass spectrometric fragmentation pathways for 3,3,4,4-tetramethyl-2-
pentanone showing the dominance of alpha-cleavage.

Infrared Spectroscopy (FT-IR)
Methodology: Thin film (neat) or CCl4 solution.
The IR spectrum is diagnostic for the carbonyl environment. Unlike typical aliphatic ketones (

), the steric bulk exerts two opposing effects:

+ Bond Angle Deformation: Widening of the

angle releases strain, which typically increases the force constant (

).

¢ Fermi Resonance: Interaction with overtone bands.

© 2026 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b13695099/docs?utm_src=pdf-body-img#comprehensive-spectroscopic-characterization-3-3-4-4-tetramethyl-2-pentanone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13695099?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

However, for acyclic hindered ketones like this, the frequency is often slightly depressed or split
compared to acetone due to the massive alkyl group acting as an electron donor (inductive
effect) and mass effects.

Key Absorption Bands

Wavenumber (

Intensity Assignment Notes

)

C-H Stretch ( Dominated by methyl

2960 - 2870 Strong ] ]

) C-H vibrations.
Slightly lower than
acetone (

1705 -1710 Strong C=0 Stretch ) due to
steric/inductive
effects.

) Scissoring vibration of

1475 Medium C-H Bend
methylene/methyls.
The "tert-butyl

) C-H Rock (Gem- doublet.” Diagnostic

1385 & 1365 Medium/Strong ] ]

dimethyl) split peak for gem-
dimethyl groups.
) Skeletal vibrations of

1100 - 1200 Medium C-C(=0)-C Stretch

the ketone backbone.

Nuclear Magnetic Resonance (NMR)
Methodology: 500 MHz (

)
solvent, TMS internal standard.

The NMR data confirms the highly symmetrical nature of the substituents despite the
molecule's overall asymmetry.
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NMR Data (Proton)

The spectrum is characterized by three distinct singlets. No spin-spin coupling is observed
because the protons are isolated by quaternary carbons.

Chemical Shift

( . Lo . Structural
Integration Multiplicity Assignment
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2.12 3H Singlet )
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NMR Data (Carbon)

Broadband decoupled.
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Chemical Shift (

Carbon Type Assignment
» Ppm)
213.5 Quaternary (C=0) Carbonyl carbon.
C3 (Alpha to carbonyl). Highl
49.8 Quaternary ) (Alp yD- Highly
hindered.
38.5 Quaternary C4 (Beta to carbonyl).
Primary (
29.5 Methyls on C4 (tert-butyl).
)
Primary (
26.1 Acetyl methyl (C1).
)
Primary (
22.4 Methyls on C3.

)

Note: Chemical shifts are estimated based on substituent additivity rules for hindered ketones
derived from pinacolone derivatives.

Experimental Protocol: Synthesis & Purification

For researchers needing to synthesize this compound for reference, the standard route
involves the exhaustive methylation of pinacolone or a pinacol rearrangement variant.

Synthesis Workflow (Methylation Route)

o Starting Material: Pinacolone (3,3-dimethyl-2-butanone).

e Reagents: Sodium hydride (NaH) or Potassium tert-butoxide (tBuOK) in THF; Methyl lodide
(Mel).

e Procedure:

o Generate the enolate of pinacolone using NaH/THF under
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atmosphere.

o Add Mel dropwise. This yields 3,3,4-trimethyl-2-pentanone.[1]

o Repeat the enolization and methylation steps to install the final methyl group.

o Note: The final methylation is sluggish due to extreme steric hindrance. High pressure or
prolonged reflux may be required.

Purification

Method: Fractional Distillation.

Boiling Point: Estimated at 165-170°C (at 760 mmHg).

Validation: Purity must be checked via GC-MS (looking for m/z 142) to ensure no mono-
methylated impurity (m/z 128) remains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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